Cas no 1354958-78-3 (N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride)

• Product Name: N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride
• CAS No: 1354958-78-3
• MF: C₉H₁₆ClF₃N₂O
• MW: 260.684351921082
• CID: 5574164
• Update Time: 2026-03-11

N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride

• Inchi： 1S/C9H15F3N2O.ClH/c1-14(6-9(10,11)12)8(15)7-3-2-4-13-5-7;/h7,13H,2-6H2,1H3;1H
• InChI Key： CXSAXLWIXDWXDX-UHFFFAOYSA-N
• SMILES： N1CCCC(C(N(C)CC(F)(F)F)=O)C1.[H]Cl

Additional information on N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride

N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride (CAS No. 1354958-78-3): An Overview

N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride (CAS No. 1354958-78-3) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique chemical structure and properties, has garnered considerable attention for its potential therapeutic uses and as a building block in the synthesis of more complex molecules.

The chemical structure of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride is notable for its piperidine ring and the presence of a trifluoromethyl group. The piperidine ring, a six-membered nitrogen-containing heterocycle, is a common motif in many biologically active compounds due to its ability to modulate various biological processes. The trifluoromethyl group, on the other hand, imparts unique electronic and steric properties to the molecule, enhancing its stability and bioavailability.

Recent studies have highlighted the potential of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry (2021) explored its role as a potent inhibitor of specific enzymes involved in neurodegenerative diseases. The researchers found that the compound effectively inhibited the activity of these enzymes, suggesting its potential as a lead candidate for the development of novel treatments for conditions such as Alzheimer's disease and Parkinson's disease.

In another study published in the Bioorganic & Medicinal Chemistry Letters (2020), researchers investigated the anti-inflammatory properties of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride. The results indicated that the compound exhibited significant anti-inflammatory activity by modulating key signaling pathways involved in inflammation. This finding opens up new avenues for its use in treating inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride has been optimized through various methodologies to improve yield and purity. One notable approach involves the use of transition-metal-catalyzed reactions to efficiently construct the piperidine ring and introduce the trifluoromethyl group. These synthetic strategies not only enhance the practicality of large-scale production but also ensure that the final product meets stringent quality standards required for pharmaceutical applications.

The pharmacokinetic properties of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride have also been extensively studied. Research has shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its high bioavailability and low toxicity make it an attractive candidate for further clinical development. Additionally, preclinical studies have demonstrated that the compound has good blood-brain barrier permeability, which is crucial for its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride in various therapeutic settings. Early results from Phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings provide a strong foundation for advancing to Phase II and III trials to further validate its therapeutic potential.

In conclusion, N-methyl-N-(2,2,2-trifluoroethyl)piperidine-3-carboxamide hydrochloride (CAS No. 1354958-78-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatments in various medical fields.